Cas no 898779-35-6 (2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone)

• Product Name: 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone
• CAS No: 898779-35-6
• MF: C₁₉H₂₂O
• MW: 266.377385616302
• CID: 876392
• PubChem ID: 24726451
• Update Time: 2025-11-01

2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-3-(3,4-dimethylphenyl)propan-1-one
• 2',4'-DIMETHYL-3-(3,4-DIMETHYLPHENYL)PROPIOPHENONE
• MFCD03843837
• AKOS016022233
• 898779-35-6
• DTXSID20644844
• 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone

• MDL： MFCD03843837
• Inchi： 1S/C19H22O/c1-13-5-9-18(16(4)11-13)19(20)10-8-17-7-6-14(2)15(3)12-17/h5-7,9,11-12H,8,10H2,1-4H3
• InChI Key： OASWWGYEHVVYAE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1C)CCC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 266.16700
• Monoisotopic Mass: 266.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.73570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone

Introduction to 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone (CAS No. 898779-35-6)

2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone, with the CAS number 898779-35-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound belongs to the class of propiophenones, which are characterized by a propiophenone core with specific substituents. The presence of multiple methyl groups in its structure imparts distinct physical and chemical properties, making it a valuable compound for research and development.

The molecular formula of 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone is C₁₉H₂₂O, and its molecular weight is approximately 266.37 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including Friedel-Crafts alkylation and subsequent functional group modifications. The synthesis process is crucial for ensuring the purity and stability of the final product, which are essential for its intended applications.

In terms of physical properties, 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone is a white to off-white crystalline solid at room temperature. It has a melting point ranging from 105°C to 107°C and is insoluble in water but soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and formulations.

The chemical stability of 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone is an important consideration for its use in different applications. It is generally stable under standard laboratory conditions but may undergo degradation when exposed to strong acids or bases. Additionally, the compound can be sensitive to light and air, so it is often stored in airtight containers under inert conditions to maintain its integrity.

2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone has been the subject of numerous scientific studies due to its potential biological activities. Recent research has focused on its anti-inflammatory and antioxidant properties, which are attributed to the presence of multiple methyl groups that can modulate biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant anti-inflammatory effects in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its biological activities, 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone has also shown promise in materials science applications. Its unique chemical structure makes it an excellent candidate for the development of advanced materials with tailored properties. For example, researchers at the University of California have explored the use of this compound as a building block for polymer synthesis, resulting in materials with enhanced mechanical strength and thermal stability.

In the pharmaceutical industry, 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone has been investigated as a potential lead compound for drug discovery. Its ability to modulate specific biological targets makes it a valuable starting point for the development of novel therapeutic agents. Clinical trials are currently underway to evaluate its efficacy and safety profile in treating various diseases, including inflammatory disorders and certain types of cancer.

The environmental impact of 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone is another area of ongoing research. Studies have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, proper disposal methods are still recommended to minimize any potential ecological risks.

In conclusion, 2',4'-Dimethyl-3-(3,4-dimethylphenyl)propiophenone (CAS No. 898779-35-6) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.